Cas no 31863-04-4 (Ethyl (2-methoxy-4-nitrophenyl)carbamate)

• Product Name: Ethyl (2-methoxy-4-nitrophenyl)carbamate
• CAS No: 31863-04-4
• MF: C₁₀H₁₂N₂O₅
• MW: 240.212682723999
• CID: 1448850
• PubChem ID: 2829331
• Update Time: 2025-04-20

Ethyl (2-methoxy-4-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Ethyl (2-methoxy-4-nitrophenyl)carbamate
• (2-methoxy-4-methylphenoxy)acetic acid
• Ethyl N-(2-methoxy-4-nitrophenyl)carbamat
• AC1L5RZA
• NSC34034
• Kreosol-O-essigsaeure
• SureCN5275178
• (2-Methoxy-4-methyl-phenoxy)-essigsaeure
• F1967-0254
• ARONIS24489
• AC1Q5WQJ
• (2-Methoxy-4-methyl-phenoxy)-acetic acid
• (2-methoxy-4-nitrophenyl)-carbamic acid ethyl ester
• Kreosolglykolsaeure
• O-(2-Methoxy-4-methyl-phenyl)-glykolsaeure
• N-(2-methoxy-4-nitro-benzen)-ethylcarbamate
• Z56754705
• SMR000184484
• Cambridge id 5135584
• SCHEMBL2070257
• SR-01000196580
• ethyl N-(2-methoxy-4-nitrophenyl)carbamate
• CHEMBL2132659
• AKOS001022260
• 31863-04-4
• JZLZCBGFXWWBBC-UHFFFAOYSA-N
• HMS2358G13
• DB-361964
• MLS000573633
• SR-01000196580-1

• Inchi： 1S/C10H12N2O5/c1-3-17-10(13)11-8-5-4-7(12(14)15)6-9(8)16-2/h4-6H,3H2,1-2H3,(H,11,13)
• InChI Key： JZLZCBGFXWWBBC-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1NC(=O)OCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 240.07466
• Monoisotopic Mass: 240.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• PSA: 90.7